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Get Quote

Chloroprocaine is an ester-type local anesthetic known for its rapid onset and short duration of action [1]

[2].

Property Description

Chemical Category Ester local anesthetic [3] [4]

Metabolism Rapid hydrolysis by plasma pseudocholinesterase [1] [2] [4]

Primary Metabolites 2-chloro-4-aminobenzoic acid (CABA) and beta-diethylaminoethanol [1] [5] [4]

Onset of Action 6 to 12 minutes [1] [5] [4]

Typical Duration of
Action

Up to 60 minutes (highly dependent on dose and procedure) [1] [5] [4]

Plasma Half-Life (in
vitro)

Adults: 21-25 seconds; Neonates: 43 seconds [1] [5]

Protein Binding Low (one of the lowest among clinical local anesthetics) [2] [4]

pKa 8.7 [2]
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Property Description

Mechanism of
Action

Binds to voltage-gated sodium channels, inhibiting sodium influx and preventing
nerve impulse propagation [2] [5] [4]

Clinical Dosing & Administration Protocols

Recommended Dosing for Peripheral Nerve Blocks

The following table outlines maximum dose guidelines and example procedures for chloroprocaine in

peripheral nerve blocks [1].

Parameter Specification

Available Formulations 1%, 2%, 3% solutions (preservative-free or with
preservatives) [1]

Max Single Dose (without
epinephrine)

11 mg/kg; not to exceed 800 mg total [1]

Max Single Dose (with epinephrine) 14 mg/kg; not to exceed 1000 mg total [1]

| Example Blocks & Doses | • Digital Block: 1% solution, 3-4 mL (30-40 mg total) • Infraorbital Block:

2% solution, 0.5-1 mL (10-20 mg total) • Mandibular Block: 2% solution, 2-3 mL (40-60 mg total) •

Pudendal Block: 2% solution, 10 mL per side (400 mg total) |

Comparative Anesthetic Profiles

This table compares chloroprocaine with other common local anesthetics used in peripheral nerve blocks,

based on general pharmacologic categories [3] [6].
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Anesthetic
Chemical
Class

Relative
Onset

Typical Duration Key Clinical Features

Chloroprocaine Ester Very Fast Short (45-90 min) Very rapid metabolism, low

systemic toxicity [2] [6]

Lidocaine Amide Fast Intermediate (90-

180 min)

Benchmark for comparison [3]

Mepivacaine Amide Fast Intermediate (90-

180 min)

Compared favorably with

chloroprocaine in a recent TKA
study [6]

Bupivacaine Amide Slow Long (4-18
hours)

High potency, long duration;
greater concern for cardiotoxicity

[3]

Ropivacaine Amide Slow Long (4-18

hours)

Similar to bupivacaine with

potentially less cardiotoxicity [3]

Mechanism of Action and Experimental Workflow

The diagram below illustrates the mechanism of action of chloroprocaine and its metabolic pathway.
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Protocol for Ultrasound-Guided Peripheral Nerve Block

This detailed protocol synthesizes general best practices for peripheral nerve blocks with specific

considerations for chloroprocaine [1] [7] [5].

Pre-Procedural Preparation

Patient Assessment: Take a detailed medical history and perform a physical exam. Identify
contraindications like allergy to PABA esters, infection at the injection site, coagulopathy, or severe
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neurological disease [1] [7] [5]. Discuss risks, benefits, and alternatives with the patient and obtain

informed consent [7].
Equipment & Drug Preparation:

Ultrasound Machine: Use a high-frequency linear probe for superficial nerves [7].
Needle: A sterile, insulated block needle (e.g., 22-gauge, 50-100mm).

Drug: Draw up the required volume of preservative-free chloroprocaine (typically 1% or 2%)
[1]. Confirm the drug, concentration, and expiration date.

Emergency Equipment: Ensure immediate availability of resuscitation equipment, lipid
emulsion, oxygen, and medications to manage toxic reactions [5].

Procedural Technique

Patient Positioning & Sterility: Position the patient for optimal exposure of the target nerve region.

Perform a "time-out" to confirm patient, procedure, and site. Disinfect the skin widely with an
appropriate antiseptic and use a sterile probe cover [7].

Nerve Localization & Injection: Under real-time ultrasound guidance, advance the needle using an
in-plane or out-of-plane technique until the tip is adjacent to the target nerve structure [7]. Aspirate to

check for blood [1] [5]. Inject a small test dose while observing for spread of local anesthetic around
the nerve. If no adverse effects occur, slowly inject the remaining volume with intermittent aspiration.

The goal is to see circumferential spread of the hypoechoic solution around the nerve [7].

Post-Procedural Management

Monitoring: Monitor the patient's vital signs, sensory block level, and motor block for at least 30

minutes post-injection. Be vigilant for signs of Local Anesthetic Systemic Toxicity (LAST) such as
tinnitus, metallic taste, perioral numbness, agitation, or seizures [5].

Discharge Criteria: For outpatient settings, discharge only after full recovery of motor and sensory
function, stable vital signs, and ability to void (if applicable) [6]. Provide standard postoperative pain

management instructions.

Safety & Regulatory Considerations

Contraindications: Hypersensitivity to chloroprocaine, other PABA ester anesthetics (e.g.,
tetracaine), or any component of the formulation [1] [2] [5].

Warnings & Precautions:
Systemic Toxicity (LAST): Inadvertent intravascular injection can lead to high plasma levels

causing CNS toxicity (seizures, unconsciousness) and cardiovascular collapse [2] [5]. Use the
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lowest effective dose, administer slowly, and use frequent aspiration.

Methemoglobinemia: Rare cases have been reported with local anesthetics. Patients with
G6PD deficiency are more susceptible [5].

Chondrolysis: Intra-articular infusions of local anesthetics are an unapproved use and have
been associated with chondrolysis (joint cartilage destruction) post-arthroscopy [5].

Neural Injury: Use only preservative-free formulations for peripheral nerve blocks. Historically,
formulations with preservatives like sodium bisulfite or EDTA were linked to neurotoxicity [2].

Drug Interactions:
Sulfonamides: The metabolite 2-chloro-4-aminobenzoic acid may inhibit the antibacterial

action of sulfonamides [1] [5].
Ergot Derivatives & Alpha/Beta Agonists: Chloroprocaine may enhance the hypertensive

effects of these drugs [1].
Other Local Anesthetics: Toxicity may be additive if co-administered with other local

anesthetics [5].

Research Applications & Clinical Evidence

Chloroprocaine is particularly useful in settings that benefit from a short-acting agent with a favorable

safety profile.

Ambulatory/Short-Duration Surgery: Its pharmacokinetic profile facilitates fast-track discharge by
enabling quicker recovery of motor function and sensory resolution compared to longer-acting agents

[8] [6] [9].
Obstetric Anesthesia: Due to its rapid metabolism by both maternal and fetal plasma esterases, it is

considered a safe option for epidural anesthesia in obstetrics, especially in cases of fetal compromise
[2].

Reduced Side Effects: Recent evidence suggests potential advantages over other short-acting
anesthetics, including a lower incidence of transient neurologic symptoms (TNS) compared to

lidocaine, and lower rates of urinary retention compared to mepivacaine in spinal anesthesia for total
knee arthroplasty [8] [6].

Conclusion

Chloroprocaine is a versatile local anesthetic that offers a compelling combination of rapid onset, short

duration, and an excellent safety margin due to its extremely rapid metabolism. These properties make it an

ideal candidate for peripheral nerve blocks in ambulatory surgery and other clinical scenarios where quick
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patient recovery is desired. Adherence to recommended dosing, the use of preservative-free formulations,

and strict attention to injection technique are paramount for maximizing efficacy and ensuring patient safety.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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